2-Diethylphosphonothiophene

• CAS No.: 13640-95-4
• Molecular Formula: C8H13O3PS
• Molecular Weight: 220.23 g/mol
• IUPAC Name: 2-diethoxyphosphorylthiophene
• InChI: InChI=1S/C8H13O3PS/c1-3-10-12(9,11-4-2)8-6-5-7-13-8/h5-7H,3-4H2,1-2H3
• InChI Key: LQEHOELXZUEVPK-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(C1=CC=CS1)OCC

Description

2-Diethylphosphonothiophene is a useful research compound. Its molecular formula is C8H13O3PS and its molecular weight is 220.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 2-thienyllithium in THF (1 mmol) was added to a solution of diethyl chlorophosphate (1 mmol) at −78° C. under nitrogen. After 2 h the reaction was warmed to room temperature and quenched with brine. Extraction and chromatography afforded 2-diethylphosphonothiophene as a yellow oil. TLC: Rf=0.37, 50% EtOAc-hexane.

Synthesis routes and methods II

Procedure details

A solution of 1.0 mmol 2-thienyl lithium in THF was treated with 1.0 mmol diethyl chlorophosphate at -78° C. for 1 h. Extraction and chromatography gave diethyl 2-thiophenephosphonate as a clear oil.